Cas no 31357-78-5 ((Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester)

• Product Name: (Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester
• CAS No: 31357-78-5
• MF: C₇H₉ClO₃
• MW: 176.597561597824
• MDL: MFCD19981461
• CID: 3936285
• Update Time: 2025-05-20

(Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-chloro-2-formyl-, ethyl ester, (2Z)-
• (Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester

• MDL： MFCD19981461
• Inchi： 1S/C7H9ClO3/c1-3-11-7(10)6(4-9)5(2)8/h4H,3H2,1-2H3/b6-5-
• InChI Key： HXIZWZRSIGKIDL-WAYWQWQTSA-N
• SMILES： C(OCC)(=O)/C(/C=O)=C(\Cl)/C

Additional information on (Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester

Compound CAS No 31357-78-5: (Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester

The compound CAS No 31357-78-5, also known as (Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester, is a fascinating organic molecule with significant applications in the fields of organic synthesis, pharmaceutical chemistry, and material science. This compound belongs to the class of enoic acid esters, which are widely studied for their unique chemical properties and reactivity. The (Z)-configuration of this molecule plays a crucial role in determining its stereochemical behavior, making it a valuable substrate for various catalytic transformations.

Recent advancements in synthetic chemistry have highlighted the importance of (Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its utility in constructing complex natural product frameworks, particularly those with enone systems. The presence of the chlorine atom at the third position introduces electronic effects that enhance the molecule's reactivity towards nucleophilic additions and conjugate additions, making it an ideal candidate for enantioselective reactions.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 180°C under vacuum. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chromatographic separations. The UV-vis spectrum of this compound shows strong absorption bands in the range of 260–280 nm, which is characteristic of α,β-unsaturated carbonyl compounds.

One of the most intriguing aspects of (Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester is its role in asymmetric catalysis. Recent studies have employed this compound as a substrate for palladium-catalyzed cross-coupling reactions, leading to the formation of biaryl compounds with high enantioselectivity. The ability to control the stereochemistry during these reactions has opened new avenues for the synthesis of chiral building blocks in drug discovery.

Moreover, this compound has been utilized in the development of novel materials, such as stimuli-responsive polymers. Its ability to undergo reversible photochemical or thermal transformations makes it a promising candidate for applications in smart materials and sensors. Researchers have explored its potential in constructing dynamic covalent networks, where its reactivity can be tuned to respond to external stimuli such as light or temperature changes.

The synthesis of (Z)-3-Chloro-2-formyl-but-2-enoic acid ethyl ester typically involves multi-step processes that require careful control over stereochemistry and regioselectivity. One common approach involves the Claisen condensation reaction followed by selective chlorination and esterification steps. The use of chiral auxiliaries or catalysts has been shown to improve the overall yield and enantiomeric excess (ee) of the product.

From an environmental perspective, this compound has been studied for its biodegradability and eco-toxicological effects. Research indicates that under aerobic conditions, it undergoes rapid microbial degradation, making it less persistent in aquatic environments. However, further studies are required to fully understand its impact on different ecosystems.

In conclusion, CAS No 31357-78-5, or (Z)-3-Chloro-2-formyl-but-2-enonic acid ethyl ester, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies, continue to expand its utility in both academic research and industrial settings. As ongoing studies uncover new facets of its reactivity and functionality, this compound is poised to play an even more significant role in the development of innovative chemical solutions.